Cas no 2229-43-8 (1,4-Cyclohexanediamine,N,N'-bis(o-chlorobenzyl)-, dihydrochloride, cis- (8CI))

• Product Name: 1,4-Cyclohexanediamine,N,N'-bis(o-chlorobenzyl)-, dihydrochloride, cis- (8CI)
• CAS No: 2229-43-8
• MF: C₂₀H₂₆Cl₄N₂
• MW: 436.245841503143
• CID: 255748
• PubChem ID: 102229
• Update Time: 2025-04-19

1,4-Cyclohexanediamine,N,N'-bis(o-chlorobenzyl)-, dihydrochloride, cis- (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanediamine,N,N'-bis(o-chlorobenzyl)-, dihydrochloride, cis- (8CI)
• DTXSID50944945
• (cis)-N,N'-(1,4-Cyclohexylene)bis(2-chlorobenzylamine) dihydrochloride
• Benzylamine, N,N'-(1,4-cyclohexylene)bis(2-chloro-, dihydrochloride, (Z)-
• (cis)-N,N'-Bis(2-chlorobenzyl)-1,4-cyclohexanediaminedihydrochloride
• 1,4-Cyclohexanediamine, N,N'-bis(2-chlorobenzyl)-, dihydrochloride, (Z)-
• N~1~,N~4~-Bis[(2-chlorophenyl)methyl]cyclohexane-1,4-diamine--hydrogen chloride (1/2)
• 2229-43-8

• Inchi： 1S/C20H24Cl2N2.2ClH/c21-19-7-3-1-5-15(19)13-23-17-9-11-18(12-10-17)24-14-16-6-2-4-8-20(16)22;;/h1-8,17-18,23-24H,9-14H2;2*1H
• InChI Key： CYJIYXOBSGOMLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC1CCC(CC1)NCC1C=CC=CC=1Cl.Cl.Cl

Computed Properties

• Exact Mass: 434.08538
• Monoisotopic Mass: 434.08501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Experimental Properties

• Boiling Point: 483.6°C at 760 mmHg
• Flash Point: 246.3°C
• PSA: 24.06